O-Demethyl Vandetanib-d4
O-Demethyl Vandetanib-d4
Brand Name:
Vulcanchem
CAS No.:
1346599-97-0
VCID:
VC0122202
InChI:
InChI=1S/C21H22BrFN4O2/c1-27-6-4-13(5-7-27)11-29-20-10-18-15(9-19(20)28)21(25-12-24-18)26-17-3-2-14(22)8-16(17)23/h2-3,8-10,12-13,28H,4-7,11H2,1H3,(H,24,25,26)/i6D2,7D2
SMILES:
CN1CCC(CC1)COC2=C(C=C3C(=C2)N=CN=C3NC4=C(C=C(C=C4)Br)F)O
Molecular Formula:
C21H22BrFN4O2
Molecular Weight:
465.36
O-Demethyl Vandetanib-d4
CAS No.: 1346599-97-0
Reference Standards
VCID: VC0122202
Molecular Formula: C21H22BrFN4O2
Molecular Weight: 465.36
| CAS No. | 1346599-97-0 |
|---|---|
| Product Name | O-Demethyl Vandetanib-d4 |
| Molecular Formula | C21H22BrFN4O2 |
| Molecular Weight | 465.36 |
| IUPAC Name | 4-(4-bromo-2-fluoroanilino)-7-[(2,2,6,6-tetradeuterio-1-methylpiperidin-4-yl)methoxy]quinazolin-6-ol |
| Standard InChI | InChI=1S/C21H22BrFN4O2/c1-27-6-4-13(5-7-27)11-29-20-10-18-15(9-19(20)28)21(25-12-24-18)26-17-3-2-14(22)8-16(17)23/h2-3,8-10,12-13,28H,4-7,11H2,1H3,(H,24,25,26)/i6D2,7D2 |
| Standard InChIKey | XFRILWHQVZXWIN-KXGHAPEVSA-N |
| SMILES | CN1CCC(CC1)COC2=C(C=C3C(=C2)N=CN=C3NC4=C(C=C(C=C4)Br)F)O |
| Synonyms | 4-[(4-Bromo-2-fluorophenyl)amino]-7-[[1-methyl-4-(piperidinyl-d4)]methoxy]-6-quinazolinol; |
| PubChem Compound | 71315180 |
| Last Modified | Nov 11 2021 |
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